Cas no 28987-48-6 (4-Ethoxy-2-fluoro-1-nitrobenzene)

• Product Name: 4-Ethoxy-2-fluoro-1-nitrobenzene
• CAS No: 28987-48-6
• Molecular Formula: C₈H₈NO₃F
• Molecular Weight: 185.15242
• CID: 240155
• PubChem ID: 13538651

4-Ethoxy-2-fluoro-1-nitrobenzene Properties

Names and Identifiers

• 4-Ethoxy-2-fluoro-1-nitrobenzene
• Benzene,4-ethoxy-2-fluoro-1-nitro-
• 2-fluoro-4-ethoxy-1-nitrobenzene
• Benzene, 4-ethoxy-2-fluoro-1-nitro-
• AKOS006238130
• A819704
• DTXSID90543239
• CS-0210978
• 4-ethoxy-2-fluoro-1-nitro-benzene
• 28987-48-6
• BS-22189
• SCHEMBL607025
• MFCD04115633
• 4-Ethoxy-2-fluoronitrobenzene
• 3-acetyl-5-nitrobenzoicacid
• 2-fluoro-4-ethoxy-nitrobenzene
• KTAIPPBHURYBBF-UHFFFAOYSA-N
• 4-ethoxy-2-fluoro-1-nitro benzene
• DB-094847

• MDL： MFCD04115633
• InChIKey： KTAIPPBHURYBBF-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8FNO3/c1-2-13-6-3-4-8(10(11)12)7(9)5-6/h3-5H,2H2,1H3
• SMILES： CCOC1=CC(=C(C=C1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 185.04900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 185.04882128g/mol
• Heavy Atom Count: 13
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• LogP: 2.65580
• PSA: 55.05000
• Refractive Index: 1.516
• Boiling Point: 278.3°Cat760mmHg
• Melting Point: 47-49
• Flash Point: 122.1°C
• Density: 1.268

4-Ethoxy-2-fluoro-1-nitrobenzene Security Information

• Dangerous goods sign：
• Hazard Statement： Irritant/Keep Cold
• Storage Condition：Keep cold

4-Ethoxy-2-fluoro-1-nitrobenzene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%